![molecular formula C18H19N3O6S B2766646 N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzenesulfonamide CAS No. 941945-36-4](/img/structure/B2766646.png)
N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzenesulfonamide
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Description
N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C18H19N3O6S and its molecular weight is 405.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Preparation of Secondary Amines : A study by Kurosawa, Kan, and Fukuyama (2003) outlines a method for preparing secondary amines from primary amines using 2-nitrobenzenesulfonamides, demonstrating the role of compounds like N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzenesulfonamide in chemical synthesis processes (Kurosawa, Kan, & Fukuyama, 2003).
Structural and Electronic Properties : Murthy et al. (2018) conducted a study on the synthesis, characterization, and computational study of a new compound, revealing insights into the structure, electronic properties, and interactions of related sulfonamide molecules (Murthy et al., 2018).
Pharmacological Applications
Antihypertensive and Diuretic Agents : Rahman et al. (2014) synthesized a series of N-substituted benzene sulfonamide derivatives, including compounds similar to this compound, to explore their potential as antihypertensive and diuretic agents (Rahman et al., 2014).
Antifungal Activity : Gupta and Halve (2015) synthesized a series of sulfonamide derivatives and evaluated their antifungal activity, demonstrating the potential of such compounds in combating fungal infections (Gupta & Halve, 2015).
Miscellaneous Applications
Photoreagents for Protein Crosslinking : Jelenc, Cantor, and Simon (1978) proposed 4-nitrophenyl ethers, related to this compound, as high-yield photoreagents for protein crosslinking and affinity labeling (Jelenc, Cantor, & Simon, 1978).
Electrochemical Applications : Suga et al. (2004) investigated the electron-transfer kinetics of nitroxide radicals, similar in structure to the sulfonamide compound, finding potential applications as electrode-active materials (Suga et al., 2004).
Properties
IUPAC Name |
N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O6S/c1-27-17-10-5-13(12-16(17)20-11-3-2-4-18(20)22)19-28(25,26)15-8-6-14(7-9-15)21(23)24/h5-10,12,19H,2-4,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFAJJLQCJLZXIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])N3CCCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.